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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing the Cmd178, a

passive double-balanced mixer, in downconverter circuits. The information is intended to guide

researchers, scientists, and professionals in the successful implementation and

characterization of downconverter systems incorporating this component.

Introduction to the Cmd178 Mixer
The Cmd178 is a general-purpose, passive double-balanced mixer die designed for frequency

conversion applications.[1][2] Its key features make it suitable for a variety of high-frequency

systems. A packaged version of this die is available as the CMD178C3.

Key Features:

Wide Frequency Range: The Cmd178 operates with an RF and LO frequency range of 11 to

21 GHz.[1][2]

Broad IF Bandwidth: The intermediate frequency (IF) port supports a wide bandwidth from

DC to 6 GHz.[1][2]

Low Conversion Loss: The mixer exhibits a typical conversion loss of 6 dB.

High Isolation: Due to its optimized balun structures, the Cmd178 provides high isolation

between its ports, which is crucial for minimizing signal leakage and spurious products.[1][2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b10825517?utm_src=pdf-interest
https://www.qorvo.com/products/p/CMD178
https://www.qorvo.com/products/d/da008247
https://www.qorvo.com/products/p/CMD178
https://www.qorvo.com/products/d/da008247
https://www.qorvo.com/products/p/CMD178
https://www.qorvo.com/products/d/da008247
https://www.qorvo.com/products/p/CMD178
https://www.qorvo.com/products/d/da008247
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Low LO Drive Level: It can be operated with a local oscillator (LO) drive level as low as +9

dBm.[1][2]

The Cmd178's passive design offers excellent linearity and low noise figure, making it a strong

candidate for demanding receiver applications.

Principle of Operation: The Double-Balanced Mixer
A double-balanced mixer is a three-port device that combines a radio frequency (RF) signal

with a local oscillator (LO) signal to produce an intermediate frequency (IF) signal. The IF

signal contains the sum and difference frequencies of the RF and LO signals (fIF = |fRF ±

fLO|). In a downconverter application, the difference frequency is typically the desired output.

The "double-balanced" topology provides inherent rejection of both the RF and LO signals at

the IF port, simplifying filtering requirements in the receiver chain. This is achieved through a

combination of a diode ring and baluns for the RF and LO inputs.

Quantitative Performance Data
The following tables summarize the key electrical specifications of the Cmd178 and its

packaged version, the CMD178C3. This data is critical for circuit design and performance

simulations.

Table 1: Electrical Performance of Cmd178 (Die)
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Parameter Min Typ Max Units Conditions

Frequency

Range, RF &

LO

11 21 GHz

Frequency

Range, IF
DC 6 GHz

Conversion

Loss
6 dB f = 21 GHz

LO to RF

Isolation
45 dB

LO to IF

Isolation
45 dB

RF to IF

Isolation
26 dB

Input P1dB 9 dBm

Unless otherwise noted, all measurements performed as a downconverter, IF = 100 MHz, LO =

+13 dBm, TA = 25°C.

Table 2: Electrical Specifications of CMD178C3 (Packaged)
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Parameter Min Typ Max Units Conditions

Frequency

Range, RF &

LO

11 21 GHz

Frequency

Range, IF
DC 6 GHz

Conversion

Loss
6 8 dB 13 - 17 GHz

7 10 dB 11 - 21 GHz

Noise Figure

(SSB)
6 8 dB 13 - 17 GHz

7 10 dB 11 - 21 GHz

LO to RF

Isolation
35 43 dB 13 - 17 GHz

31 43 dB 11 - 21 GHz

LO to IF

Isolation
33 48 dB 13 - 17 GHz

30 38 dB 11 - 21 GHz

RF to IF

Isolation
17 25 dB 13 - 17 GHz

15 25 dB 11 - 21 GHz

Input P1dB 9 dBm

Input IP3 16 dBm

Unless otherwise noted, all measurements performed as a downconverter, IF = 100 MHz, LO =

+13 dBm, TA = 25°C.
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Downconverter Circuit Design and Experimental
Protocols
This section outlines the design considerations and experimental procedures for implementing

and characterizing a downconverter circuit using the Cmd178.

Signaling Pathway and Circuit Topology
The fundamental signaling pathway in a downconverter involves mixing the incoming RF signal

with a stable LO signal to produce a lower-frequency IF signal.

RF Input
(11-21 GHz)

Cmd178
Double-Balanced Mixer

RF

LO Input
(11-21 GHz)

LO

IF Output
(DC-6 GHz)

IF = |RF - LO|

Click to download full resolution via product page

Caption: Basic signaling pathway of the Cmd178 in a downconverter.

A practical downconverter circuit requires additional components for impedance matching,

filtering, and amplification.
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Caption: Block diagram of a typical downconverter circuit using the Cmd178.
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Experimental Workflow for Performance
Characterization
The following workflow outlines the key steps for characterizing the performance of a

downconverter circuit built around the Cmd178.
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1. Test Setup & Calibration

2. Performance Measurements

3. Data Analysis

Assemble Test Equipment

Calibrate VNA & Spectrum Analyzer

Conversion Loss / Gain

Port-to-Port Isolation

1 dB Compression Point

Third-Order Intercept Point

Tabulate Results

Compare with Datasheet

Click to download full resolution via product page

Caption: Experimental workflow for downconverter characterization.
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Detailed Experimental Protocols
The following protocols provide step-by-step instructions for measuring the key performance

parameters of a downconverter circuit.

Protocol 1: Conversion Loss/Gain Measurement

Equipment Setup:

Vector Network Analyzer (VNA) with frequency offset mode.

DC Power Supply (if active components are used).

Device Under Test (DUT): The Cmd178 downconverter circuit.

Procedure:

1. Connect the VNA Port 1 to the RF input of the DUT.

2. Connect the VNA Port 2 to the IF output of the DUT.

3. Provide the specified LO signal to the LO port of the DUT.

4. Configure the VNA for a frequency offset measurement (S21). Set the input frequency

sweep across the RF band (e.g., 11-21 GHz) and the receive frequency to the

corresponding IF frequency (fIF = |fRF - fLO|).

5. Set the VNA source power to a level within the linear operating range of the mixer (e.g.,

-20 dBm).

6. Perform the S21 measurement. The resulting trace represents the conversion loss (or gain

if amplification is present) of the downconverter across the RF band.

Protocol 2: Port-to-Port Isolation Measurement

Equipment Setup:

Vector Network Analyzer (VNA).
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50 Ω terminations.

Procedure (LO to RF Isolation):

1. Connect VNA Port 1 to the LO port of the DUT.

2. Connect VNA Port 2 to the RF port of the DUT.

3. Terminate the IF port with a 50 Ω load.

4. Configure the VNA for an S21 measurement over the LO frequency range (11-21 GHz).

5. The measured S21 value represents the LO to RF isolation.

Procedure (LO to IF and RF to IF Isolation):

Follow a similar procedure, connecting the VNA ports to the respective input and output

ports and terminating the unused port with a 50 Ω load.

Protocol 3: 1 dB Compression Point (P1dB) Measurement

Equipment Setup:

Signal Generator (for RF input).

Local Oscillator source.

Spectrum Analyzer (for measuring IF output power).

Variable Attenuator.

Procedure:

1. Set the RF signal generator to a fixed frequency within the operating band.

2. Set the LO source to the desired frequency and power level (+13 dBm typical for

Cmd178).
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3. Connect the RF signal generator through the variable attenuator to the RF input of the

DUT.

4. Connect the IF output of the DUT to the spectrum analyzer.

5. Set the spectrum analyzer to the IF frequency.

6. Start with a high attenuation value (low input power) and record the RF input power and

the corresponding IF output power.

7. Decrease the attenuation in 1 dB steps, recording the input and output power at each

step.

8. Plot the IF output power versus the RF input power. The 1 dB compression point is the

input power level at which the measured output power deviates by 1 dB from the ideal

linear response.

Protocol 4: Third-Order Intercept Point (IP3) Measurement

Equipment Setup:

Two Signal Generators (for two-tone RF input).

Power Combiner.

Local Oscillator source.

Spectrum Analyzer.

Procedure:

1. Set the two RF signal generators to closely spaced frequencies (f1 and f2) within the RF

band (e.g., 10 MHz apart).

2. Combine the outputs of the two signal generators using a power combiner and connect to

the RF input of the DUT.

3. Set the LO source to the desired frequency and power level.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Connect the IF output of the DUT to the spectrum analyzer.

5. Set the spectrum analyzer to view the IF frequency band, including the fundamental tones

and the third-order intermodulation products (at 2f1 - f2 and 2f2 - f1).

6. Set the power of the two input tones to be equal and at a level within the linear operating

range.

7. Measure the power of the fundamental IF tones (Pout) and the third-order intermodulation

products (PIM3).

8. The output IP3 (OIP3) can be calculated as: OIP3 (dBm) = Pout (dBm) + (Pout (dBm) -

PIM3 (dBm)) / 2.

9. The input IP3 (IIP3) can be calculated by subtracting the conversion gain from the OIP3:

IIP3 (dBm) = OIP3 (dBm) - Conversion Gain (dB).

Conclusion
The Cmd178 is a versatile and high-performance mixer suitable for a wide range of

downconverter applications. By carefully considering the design principles outlined in these

application notes and following the detailed experimental protocols, researchers and engineers

can successfully integrate the Cmd178 into their systems and achieve optimal performance.

The provided quantitative data serves as a valuable baseline for design and verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CMD178 - Qorvo [qorvo.com]

2. qorvo.com [qorvo.com]

To cite this document: BenchChem. [Application Notes and Protocols for the Cmd178 in
Downconverter Circuits]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b10825517?utm_src=pdf-custom-synthesis
https://www.qorvo.com/products/p/CMD178
https://www.qorvo.com/products/d/da008247
https://www.benchchem.com/product/b10825517#how-to-use-the-cmd178-in-a-downconverter-circuit
https://www.benchchem.com/product/b10825517#how-to-use-the-cmd178-in-a-downconverter-circuit
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b10825517#how-to-use-the-cmd178-in-a-
downconverter-circuit]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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